Cas no 16874-33-2 (oxolane-2-carboxylic acid)

oxolane-2-carboxylic acid structure

Product Name:oxolane-2-carboxylic acid

CAS No:16874-33-2

Molecular Formula:C₅H₈O₃

Molecular Weight:116.1152

MDL:MFCD00022473

CID:50568

PubChem ID:86079

oxolane-2-carboxylic acid Properties

Names and Identifiers

- Tetrahydrofuran-2-carboxylic acid
- Tetrahydro-2-furoic acid
- (±)-Tetrahydro-2-furoic acid
- 2-Tetrahydrofuroic acid
- 2-Furancarboxylic acid, tetrahydro-
- Tetrahydro-2-furancarboxylic acid
- THFAC
- 2-Tetrahydrofuroic
- TIMTEC-BB SBB004298
- 2-Tetrahydrofuroic a
- Terazosin Impurity 1
- TETRAHYDROFUROIC ACID
- 2-TETRAHYDROFUOIC ACID
- Tetrahydrofurioic Acid
- oxolane-2-carboxylic acid
- Furancarboxylic acid, tetrahydro-
- THFC
- tetrahydro-furan-2-carboxylic acid
- PubChem7088
- tetrahydro 2-furanoic acid
- tetrahydrofuran carboxylic acid
- Tetrahydro-2-furoic acid,98%
- +Expand
- MDL： MFCD00022473
- InChIKey： UJJLJRQIPMGXEZ-UHFFFAOYSA-N
- Inchi： 1S/C5H8O3/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)
- SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C(=O)O[H]
- BRN： 109671

Computed Properties

Exact Mass: 115.03951
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 116.047344
Heavy Atom Count: 8
Complexity: 99.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

PSA: 49.36
Refractive Index: n20/D 1.46(lit.)
Water Partition Coefficient: dissolution
Boiling Point: 130°C/10mmHg(lit.)
Melting Point: 21°C
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Not determined
Solubility: dissolve in water
Density: 1.209 g/mL at 25 °C(lit.)

oxolane-2-carboxylic acid Security Information

Symbol: GHS05 GHS07
WGK Germany：3
Safety Term：S28A
Safety Instruction： 26-36/37/39-45
Packing Group：III
Risk Phrases：R34
Dangerous goods sign： C
Hazardous Material transportation number：UN 3265 8
Hazard Statement： H314
Warning Statement： P260-P280-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 22-34
Signal Word：Danger
HazardClass：8

oxolane-2-carboxylic acid Customs Data

HS CODE：29321900

oxolane-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA90872-5g	2-Tetrahydrofuroic acid	16874-33-2	97%	5g	$5.00	2024-04-20
abcr	AB133166-25g	2-Tetrahydrofuroic acid, 97%; .	16874-33-2	97%	25g	€72.10
Alichem	A159003072-100g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	98%	100g	176.49 USD
Ambeed	A444879-5g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	97%	5g	$6.0	2024-08-03
Apollo Scientific	OR10057-500g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	99+%	500g	£137.00	2024-07-19
Chemenu	CM196152-500g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	98%	500g	$101	2023-02-17
ChemScence	CS-W018496-500g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	99.64%	500g	$117.0	2022-04-27
Enamine	EN300-21009-0.05g	oxolane-2-carboxylic acid	16874-33-2	96%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D566412-100g	2-Tetrahydrofuroic acid	16874-33-2	97%	100g	$200	2022-09-07
Fluorochem	225736-25g	Tetrahydrofuran-2-carboxylic acid	16874-33-2	95%	25g	￡23.00	2022-02-28

oxolane-2-carboxylic acid Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:16874-33-2)

MR./MRS.:WANG JING LI

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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(CAS:16874-33-2)

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HUBEI ZHENBO CHEM CO,LTD

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(CAS:16874-33-2)

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Changsha Chemoway Imp&Exp Co.,Ltd

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SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

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Nantong Reform Petro-chemical Co.,Ltd

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Nanxing Chemical (Jiangsu) Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:16874-33-2)

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oxolane-2-carboxylic acid Related Literature

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Jingjing Li,Quentin Lefebvre,Haijun Yang,Yufen Zhao,Hua Fu Chem. Commun. 2017 53 10299
2. Selective hydrogenolysis of 2-furancarboxylic acid to 5-hydroxyvaleric acid derivatives over supported platinum catalysts

Takehiro Asano,Hiroshi Takagi,Yoshinao Nakagawa,Masazumi Tamura,Keiichi Tomishige Green Chem. 2019 21 6133
3. Enantioselective recognition of chiral acids by supramolecular interactions with chiral AIEgens

Song Xiang,Panpan Lv,Changsheng Guo,Chunxuan Qi,Jun-Cheng Yang,Jingjing Tian,De-Suo Yang,Hai-Tao Feng,Ben Zhong Tang Chem. Commun. 2021 57 13321
4. Acid-tolerant cyclodextrin-based ruthenium nanoparticles for the hydrogenation of unsaturated compounds in water

Sébastien No?l,Dolorès Bourbiaux,Nicolas Tabary,Anne Ponchel,Bernard Martel,Eric Monflier,Bastien Léger Catal. Sci. Technol. 2017 7 5982
5. Structural diversity of complexes between Cu(ii) or Ni(ii) and endocyclic oxygen- or nitrogen-containing ligands: synthesis, X-ray structure determinations and circular dichroism spectra

Marina Fainerman-Melnikova,Jack K. Clegg,Amalie A. H. Pakchung,Paul Jensen,Rachel Codd CrystEngComm 2010 12 4217
6. Modifying conformational distribution of chiral tetrahydro-2-furoic acid through its interaction with water: a rotational spectroscopic and theoretical investigation

Fan Xie,Sethupathy Mahendiran,Nathan A. Seifert,Yunjie Xu Phys. Chem. Chem. Phys. 2021 23 3820
7. Synthesis, structure, magnetic properties and DNA cleavage of binuclear Cu(ii) Schiff-base complexes

Yingying Kou,Jinlei Tian,Dongdong Li,Wen Gu,Xin Liu,Shiping Yan,Daizheng Liao,Peng Cheng Dalton Trans. 2009 2374
8. Convenient synthesis of 6-alkyl phenanthridines and 1-alkyl isoquinolines via silver-catalyzed oxidative radical decarboxylation

Qian Yao,Xin Zhou,Xiuli Zhang,Cong Wang,Peng Wang,Ming Li Org. Biomol. Chem. 2017 15 957
9. Structure-affinity relationships of reversible proline analog inhibitors targeting proline dehydrogenase

Alexandra N. Bogner,John J. Tanner Org. Biomol. Chem. 2022 20 895
10. Stable d-xylose ditriflate in divergent syntheses of dihydroxy prolines, pyrrolidines, tetrahydrofuran-2-carboxylic acids, and cyclic β-amino acids

Rosalino Balo,Alberto G. Fernández,Adam Chopdat,Soufian El Ayadi,Atsushi Kato,Ramón J. Estévez,George W. J. Fleet,Juan C. Estévez Org. Biomol. Chem. 2022 20 9447

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